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Compound of Interest

Compound Name: SR-4995

Cat. No.: B1256982

Get Quote

This document provides comprehensive safety protocols and operational procedures for the

handling and disposal of SR-4995, a potent and selective ligand of α/β-hydrolase domain

containing 5 (ABHD5) and an activator of adipose triglyceride lipase (ATGL). It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and to build trust in our commitment to safety beyond the product itself.

Properties and Safety Information
SR-4995 is a white to beige powder. While it is not classified as a hazardous substance or

mixture according to the Globally Harmonized System (GHS), standard laboratory safety

precautions should be strictly followed.
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Property Value Source

Molecular Formula C₁₉H₂₁N₃O₂S

Molecular Weight 355.45 g/mol

Form Powder

Color White to beige

Solubility DMSO: 2 mg/mL, clear

Storage Temperature -20°C

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling SR-4995 to determine the appropriate

PPE. The following are minimum recommendations:

PPE Category Recommendation

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile rubber).

Skin and Body Protection Laboratory coat.

Respiratory Protection

Not required under normal conditions of use. If

dust is generated, a NIOSH-approved

particulate respirator is recommended.

Operational Plan: Handling and Storage
1. Engineering Controls:

Handle SR-4995 in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust.
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2. Handling Procedures:

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Wash hands thoroughly after handling.

3. Storage Procedures:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is -20°C.

Disposal Plan
Dispose of waste SR-4995 and contaminated materials in accordance with local, state, and

federal regulations. As SR-4995 is not classified as hazardous, the following general guidelines

apply:

1. Unused Product:

Dispose of as chemical waste through a licensed professional waste disposal service.

Do not dispose of down the drain.

2. Contaminated Materials:

Contaminated labware (e.g., pipette tips, tubes) should be placed in a designated chemical

waste container.

Contaminated PPE should be disposed of as chemical waste.

Experimental Protocol: In Vitro Lipolysis Assay
This protocol is adapted from studies investigating the effect of SR-4995 on lipolysis in

adipocytes.[1]
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1. Cell Culture and Differentiation:

Culture and differentiate 3T3-L1 or brown adipocytes (BA) to maturity. Experiments are

typically performed 7-8 days post-induction.[1]

2. Preparation of Reagents:

Prepare a stock solution of SR-4995 in DMSO.

Prepare Krebs-Ringer Bicarbonate Buffer (KRBB) containing 1% fatty acid-free bovine serum

albumin (FF-BSA).

3. Lipolysis Assay:

Wash differentiated adipocytes once with PBS.

Incubate cells in KRBB with 1% FF-BSA containing one of the following treatments:

Vehicle control (e.g., 0.1% DMSO)[1]

Positive control (e.g., 10 µM Isoproterenol)[1]

SR-4995 (e.g., 20 µM)[1]

Incubate for 1 hour at 37°C.

Collect the culture medium for analysis.

4. Quantification of Lipolysis:

Measure the concentration of non-esterified fatty acids (NEFA) and glycerol in the collected

medium using commercially available assay kits.[1]

Signaling Pathway of SR-4995 in Lipolysis
Activation
SR-4995 activates lipolysis by directly binding to ABHD5, which leads to its dissociation from

Perilipin 1 (PLIN1) on the surface of lipid droplets.[1] This allows ABHD5 to bind to and activate
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Adipose Triglyceride Lipase (ATGL), initiating the hydrolysis of triglycerides.[1]
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Caption: SR-4995 signaling pathway for ATGL activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
SR-4995]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256982/docs#essential-safety-and-operational-
guide-for-handling-sr-4995]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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